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Introduction

(-)-Brompheniramine is a first-generation antihistamine belonging to the propylamine class of
compounds. It functions as a potent histamine H1 receptor antagonist, providing relief from
allergic symptoms.[1][2] The accurate quantification of (-)-Brompheniramine in pharmaceutical
formulations and biological matrices is critical for ensuring product quality, safety, and efficacy.
The establishment of a validated, reliable analytical method is therefore a fundamental
requirement in the drug development and manufacturing process.

This document provides a detailed application note and protocol for the use of (-)-
Brompheniramine as an analytical standard in the validation of a High-Performance Liquid
Chromatography (HPLC) method. The protocols and data presented are compiled based on
established analytical practices and are intended to guide researchers and analysts in the
development and validation of their own methods. Method validation is performed in
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accordance with the International Council for Harmonisation (ICH) guidelines to demonstrate

that the analytical procedure is suitable for its intended purpose.[3][4]

Analytical Method Protocol: HPLC

A simple, precise, and accurate isocratic reverse-phase HPLC method is presented for the

determination of (-)-Brompheniramine.

) hic Conditi

Parameter Specification

High-Performance Liquid Chromatography
Instrument , _

(HPLC) system with UV detection

C18 (250 mm x 4.6 mm, 5 um patrticle size) or
Column )

equivalent

) Methanol:Acetonitrile:0.025 M Phosphate Buffer

Mobile Phase _

(pH adjusted to 3.2) (50:25:25, v/viv)[3][5]
Flow Rate 1.0 mL/min

Detection Wavelength

265 nm[3][5]

Injection Volume

20 pL

Column Temperature

30°C

Run Time

Approximately 10 minutes

Preparation of Standard and Sample Solutions

e Standard Stock Solution (100 pg/mL): Accurately weigh approximately 10 mg of (-)-

Brompheniramine analytical standard and dissolve it in a 100 mL volumetric flask with the

mobile phase.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 5 pg/mL to 30

pg/mL.
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o Sample Preparation (for a tablet formulation):

o

Weigh and finely powder not fewer than 20 tablets.

o Accurately weigh a portion of the powder equivalent to 10 mg of Brompheniramine and
transfer it to a 100 mL volumetric flask.

o Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure
complete dissolution.

o Dilute to volume with the mobile phase and mix well.

o Filter the solution through a 0.45 um nylon syringe filter before injection.

Method Validation

The analytical method was validated according to ICH guidelines for the following parameters:

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate
for the intended analysis.

Parameter Acceptance Criteria Typical Result
Tailing Factor <20 1.2
Theoretical Plates > 2000 4500

Relative Standard Deviation
(RSD) of Peak Area (n=6)

< 2.0% 0.8%

Linearity

The linearity of the method was established by analyzing a series of six concentrations of (-)-
Brompheniramine.
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Concentration Range (pg/mL) Correlation Coefficient (r?)

5.0-30.0 0.999

Accuracy (Recovery)

Accuracy was determined by the recovery of a known amount of (-)-Brompheniramine
standard spiked into a placebo matrix at three different concentration levels.

Spiked Level Mean Recovery (%) % RSD

80% 99.5 0.9

100% 100.2 0.7

120% 99.8 0.8
Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate
precision (inter-day precision).

Precision Level % RSD
Repeatability (n=6) 0.9
Intermediate Precision (n=6, over 3 days) 1.2

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope
of the calibration curve.

Parameter Result (pg/mL)
Limit of Detection (LOD) 0.15
Limit of Quantitation (LOQ) 0.45
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Specificity

Specificity was demonstrated by the absence of interference from common excipients at the
retention time of (-)-Brompheniramine in the analysis of a placebo formulation. The peak

purity of (-)-Brompheniramine in the sample solution was also confirmed using a photodiode
array detector.
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Caption: Workflow for analytical method validation.
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Caption: Mechanism of action of (-)-Brompheniramine.

Conclusion

The use of a well-characterized (-)-Brompheniramine analytical standard is paramount for the
successful validation of an analytical method. The HPLC method protocol and validation data
presented here demonstrate a reliable and robust procedure for the quantification of (-)-
Brompheniramine in pharmaceutical dosage forms. This application note serves as a
comprehensive guide for researchers and analysts to establish and validate a suitable
analytical method, ensuring the quality and consistency of pharmaceutical products containing
(-)-Brompheniramine. The validation results confirm that the method is linear, accurate,
precise, and specific for its intended purpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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